Cas no 1261587-29-4 (2-(3-(Difluoromethoxy)-5-methylbenzoyl)pyridine)

• Product Name: 2-(3-(Difluoromethoxy)-5-methylbenzoyl)pyridine
• CAS No: 1261587-29-4
• MF: C₁₄H₁₁F₂NO₂
• MW: 263.23945069313
• CID: 4988608
• Update Time: 2025-05-27

2-(3-(Difluoromethoxy)-5-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Difluoromethoxy)-5-methylbenzoyl)pyridine

• Inchi： 1S/C14H11F2NO2/c1-9-6-10(8-11(7-9)19-14(15)16)13(18)12-4-2-3-5-17-12/h2-8,14H,1H3
• InChI Key： OWQKFFGUCFAJPK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C)=CC(C(C2C=CC=CN=2)=O)=C1)F

Computed Properties

• Exact Mass: 263.076
• Monoisotopic Mass: 263.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on 2-(3-(Difluoromethoxy)-5-methylbenzoyl)pyridine

Comprehensive Overview of 2-(3-(Difluoromethoxy)-5-methylbenzoyl)pyridine (CAS No. 1261587-29-4)

2-(3-(Difluoromethoxy)-5-methylbenzoyl)pyridine (CAS No. 1261587-29-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and methylbenzoyl functional groups, exhibits promising applications in drug discovery and material science. Its molecular structure, combining a pyridine ring with a benzoyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-(3-(Difluoromethoxy)-5-methylbenzoyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for targeting specific enzymes. The difluoromethoxy group is known to improve lipophilicity, a critical factor in optimizing drug delivery systems. This aligns with the growing trend of precision medicine and personalized therapeutics, where tailored molecular designs are essential.

From a synthetic chemistry perspective, CAS No. 1261587-29-4 serves as a valuable building block for constructing complex heterocycles. Its pyridine-benzoyl scaffold is frequently employed in medicinal chemistry to develop novel anti-inflammatory and anticancer agents. The compound's stability under various reaction conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike traditional halogenated compounds, 2-(3-(Difluoromethoxy)-5-methylbenzoyl)pyridine is designed to minimize ecological impact while maintaining efficacy. This aligns with the green chemistry movement, which emphasizes sustainable synthesis methods. Industries are increasingly adopting such compounds to meet REACH and FDA compliance standards.

In the agrochemical sector, derivatives of 2-(3-(Difluoromethoxy)-5-methylbenzoyl)pyridine are explored for their pesticidal and herbicidal properties. The difluoromethoxy moiety's ability to resist enzymatic degradation makes it a candidate for next-generation crop protection agents. This is particularly relevant given the global focus on food security and sustainable agriculture.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1261587-29-4. These methods ensure purity and consistency, which are critical for industrial and academic applications. The compound's spectral data is often referenced in cheminformatics databases, aiding in virtual screening and drug design.

Market trends indicate a rising interest in custom synthesis of 2-(3-(Difluoromethoxy)-5-methylbenzoyl)pyridine, driven by its niche applications. Suppliers and contract research organizations (CROs) are expanding their portfolios to include such high-value intermediates. This reflects the broader shift toward specialty chemicals in the pharmaceutical supply chain.

In summary, 2-(3-(Difluoromethoxy)-5-methylbenzoyl)pyridine (CAS No. 1261587-29-4) represents a cutting-edge compound with multidisciplinary relevance. Its structural features and functional groups make it indispensable for advancing drug discovery, agrochemical innovation, and material science. As research continues, its role in addressing contemporary challenges in healthcare and sustainability is expected to grow exponentially.